17beta-HSD12 Activator A1

• Molecular Formula: C31H38N2O5
• Molecular Weight: 518.65
• IUPAC Name: 3-((6bS,8aS,8bR,12S,12aS,13aS,13bR)-11-Butyl-4,12a-dihydroxy-8a-methyl-10-oxo-1,2,6b,7,8,8a,8b,10,11,12,12a,13,13a,13b-tetradecahydronaphtho[2',1':4,5]indeno[2,1-e][1,3]oxazin-12-yl)benzamide
• InChI: InChI=1S/C31H38N2O5/c1-3-4-14-33-26(19-6-5-7-20(15-19)27(32)35)31(37)17-25-24-10-8-18-16-21(34)9-11-22(18)23(24)12-13-30(25,2)28(31)38-29(33)36/h5-7,9,11,15-16,23-26,28,34,37H,3-4,8,10,12-14,17H2,1-2H3,(H2,32,35)/t23-,24-,25+,26+,28-,30+,31+/m1/s1
• InChI Key: PTAXFNMKCSMTPR-CVSMMKDLSA-N
• SMILES: O=C(N)C1=CC=CC([C@@H]2N(CCCC)C(O[C@@]3([H])[C@]2(O)C[C@@]4([H])[C@@](CCC5=C6C=CC(O)=C5)([H])[C@]6([H])CC[C@@]43C)=O)=C1
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: 17beta HSD12 Activator A1; 17beta HSD-12 Activator A1; 17beta-HSD12 Activator A-1; 17beta-HSD12 Activator A1

Description

17beta-HSD12 Activator A1 is a potent 17β-HSD12 activator.

Scientific Research Applications

Role in Breast Carcinoma

• 17beta-HSD12 is involved in the elongation of very long-chain fatty acids (VLCFAs) and in the biosynthesis of estradiol (E2). Its expression in breast carcinoma cells is significantly associated with poor prognosis in patients (Nagasaki et al., 2009).

Estradiol Formation in Women

• It is responsible for transforming estrone (E1) into estradiol (E2), especially in the ovary and mammary gland, suggesting its major role in estrogen formation in women (Luu‐The et al., 2006).

Transcriptional Regulation

• The transcriptional activity of 17beta-HSD12 is influenced by sterol regulatory element-binding proteins (SREBPs), indicating a connection with lipid metabolism (Nagasaki et al., 2009).

Androgen and Estrogen Substrate Specificity

• 17beta-HSD12 in mice also catalyzes the transformation of androgens, unlike in primates, suggesting species-specific substrate specificity (Blanchard & Luu‐The, 2007).

Inhibition for Therapeutic Applications

• Inhibitors of 17beta-HSDs, including 17beta-HSD12, are explored for therapeutic applications in breast and prostate cancer, and endometriosis (Day et al., 2008).

Binding Modes and Inhibitory Activity

• Research on binding modes and inhibitory activity of certain compounds on 17beta-HSDs contributes to understanding their role in diseases like breast cancer (Bey et al., 2009).

Cloning and Characterization in Fish

• Studies on fish have cloned and characterized 17beta-HSD12, indicating its potential role in gonadal steroidogenesis (Zhou et al., 2005).

Systemic Distribution and Tissue Localizations

• 17beta-HSD12 is highly expressed in organs related to lipid metabolism, such as the liver, kidney, heart, and skeletal muscle. It is also found in endocrine-related organs, suggesting its role in lipid biosynthesis and steroid metabolism (Sakurai et al., 2006).